Cas no 2171447-15-5 (3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxolane-2-carboxylic acid)

• Product Name: 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxolane-2-carboxylic acid
• CAS No: 2171447-15-5
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6217089
• PubChem ID: 165564695
• Update Time: 2025-05-23

3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxolane-2-carboxylic acid
• EN300-1550000
• 2171447-15-5
• 3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}oxolane-2-carboxylic acid

• Inchi： 1S/C24H26N2O6/c1-14(22(27)25-12-15-10-11-31-21(15)23(28)29)26-24(30)32-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,14-15,20-21H,10-13H2,1H3,(H,25,27)(H,26,30)(H,28,29)/t14-,15?,21?/m0/s1
• InChI Key： GPRGSQJYMZABQO-VEBLATHCSA-N
• SMILES： O1CCC(CNC([C@H](C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1C(=O)O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 114Ų

Additional information on 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxolane-2-carboxylic acid

Comprehensive Analysis of 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxolane-2-carboxylic acid (CAS No. 2171447-15-5)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxolane-2-carboxylic acid (CAS No. 2171447-15-5) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected oxolane amino acid, plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology. Researchers and industry professionals are increasingly searching for high-purity Fmoc-amino acid derivatives to enhance peptide yield and minimize side reactions, making this compound a focal point in modern synthetic chemistry.

The structural uniqueness of CAS No. 2171447-15-5 lies in its oxolane (tetrahydrofuran) ring and Fmoc-protected amine group, which provide steric stability and improved solubility in organic solvents. These features align with current trends in green chemistry, where scientists prioritize reagents that reduce hazardous waste. A 2023 study highlighted its utility in synthesizing cyclic peptide therapeutics, a hot topic due to their potential in targeting "undruggable" proteins like those involved in neurodegenerative diseases. Users frequently search for "Fmoc-amino acid applications in peptide drugs" or "oxolane derivatives in SPPS", reflecting its relevance in cutting-edge research.

From a synthetic perspective, the chiral center at the 2S position ensures enantioselectivity, critical for producing biologically active peptides. This characteristic addresses common search queries such as "how to control stereochemistry in peptide synthesis". Moreover, its carboxylic acid moiety allows efficient coupling with other amino acids via amide bonds, a process central to constructing complex peptides like GLP-1 analogs—a trending subject due to their use in diabetes and obesity treatments. Analytical techniques like HPLC and LC-MS are typically employed to verify the purity of this compound, topics frequently explored in forums discussing "quality control for Fmoc building blocks".

The compound’s stability under standard SPPS conditions (e.g., piperidine deprotection) makes it ideal for automated synthesizers, a feature highly valued in industrial-scale production. Recent patent filings (2022–2024) reveal its incorporation into macrocyclic drug candidates, particularly in oncology and antimicrobial research. This aligns with frequent searches for "next-generation peptide scaffolds" and "Fmoc chemistry innovations". Notably, its oxolane ring mimics natural sugar motifs, enabling applications in glycopeptide synthesis—an area gaining traction for vaccine development.

In conclusion, 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxolane-2-carboxylic acid represents a versatile tool for peptide engineers. Its design caters to contemporary needs like sustainable synthesis, high-throughput screening, and precision medicine, answering prevalent queries about "improving peptide bioavailability" or "advanced Fmoc-protected monomers". As peptide therapeutics continue to dominate pharmaceutical pipelines, this compound’s role is poised to expand, solidifying its status as a cornerstone in modern bioorganic chemistry.